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Compound of Interest

Compound Name: 2,3-Dihydroxybenzaldehyde

Cat. No.: B126233 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 2,3-Dihydroxybenzaldehyde, a significant organic compound in various

research and development sectors. This document is intended for researchers, scientists, and

professionals in drug development, offering detailed information for practical application and

further study.

Chemical Identity and Properties
2,3-Dihydroxybenzaldehyde, also known by synonyms such as o-Pyrocatechualdehyde, is a

dihydroxybenzaldehyde compound.[1] It presents as a light yellow to beige-greenish crystalline

powder.[2] Its unique structure, featuring an aldehyde group and two adjacent hydroxyl groups

on a benzene ring, makes it a valuable intermediate in the synthesis of more complex

molecules, including pharmaceuticals and dyes.[3] The compound has demonstrated

antimicrobial and antioxidant properties.[3]

Table 1: Physicochemical and Spectroscopic Data for 2,3-Dihydroxybenzaldehyde
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Property Value Reference

IUPAC Name 2,3-dihydroxybenzaldehyde [1]

CAS Number 24677-78-9 [4][5]

Chemical Formula C₇H₆O₃ [4][5][6]

Molecular Weight 138.12 g/mol [4][5][6]

Melting Point 104-108 °C [2][4]

Solubility

Soluble in 95% ethanol (50

mg/mL), miscible with alcohol

and diethyl ether.[4]

[4]

¹H NMR (DMSO-d₆)

δ (ppm) = 10.20 (s, 1H, CHO),

9.92 (s, 2H, OH), 7.13 (dd, J =

7.6, 1.6 Hz, 1H, Ph), 7.07 (dd,

J = 7.6, 1.6 Hz, 1H, Ph), 6.79

(t, J = 7.8 Hz, 1H, Ph).

[7]

¹³C NMR
Spectra available, tentative

assignments.
[8]

IR Spectrum (KBr pellet, cm⁻¹)
3644 (νO-H), 1628 (νC=N of

oxime derivative).
[7]

Mass Spectrum
Electron ionization spectra

available through NIST.
[9]

InChI
1S/C7H6O3/c8-4-5-2-1-3-

6(9)7(5)10/h1-4,9-10H
[1][4]

SMILES C1=CC(=C(C(=C1)O)O)C=O [1]

Molecular Structure and Identification Workflow
The structural arrangement of 2,3-Dihydroxybenzaldehyde is fundamental to its chemical

reactivity. The following diagram illustrates its chemical structure.

Caption: Chemical structure of 2,3-Dihydroxybenzaldehyde.
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The identification and characterization of 2,3-Dihydroxybenzaldehyde involve a logical

workflow, starting from the initial synthesis and proceeding through purification and

spectroscopic analysis.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b126233?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Synthesis and Characterization

Start: o-Vanillin

Reaction with AlCl₃ and NaI
in acetonitrile at 80°C for 18h

Acidification (HCl) and
Extraction (Ethyl Acetate)

Washing with Na₂S₂O₃

and Brine

Drying over MgSO₄

and Concentration

Column Chromatography

Product:
2,3-Dihydroxybenzaldehyde

Spectroscopic Analysis
(NMR, IR, MS)

Structure Confirmation

Click to download full resolution via product page
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Caption: Logical workflow for the synthesis and characterization of 2,3-
Dihydroxybenzaldehyde.

Experimental Protocols
A common and effective method for the synthesis of 2,3-Dihydroxybenzaldehyde is through

the demethylation of o-vanillin.[2][10]

Synthesis of 2,3-Dihydroxybenzaldehyde from o-Vanillin[2][10]

Materials:

o-Vanillin (3-Methoxysalicylaldehyde)

Aluminum trichloride (AlCl₃)

Sodium iodide (NaI)

Acetonitrile (CH₃CN)

2 M Hydrochloric acid (HCl)

Ethyl acetate

Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

Saturated brine

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

To a 100 ml flask, add acetonitrile (40 ml).

Sequentially add aluminum trichloride (1.1 equivalents), sodium iodide (3.0 equivalents),

and o-vanillin (1.0 equivalent).[10]

Heat the reaction mixture to 80 °C and stir for 18 hours.[2][10]
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After the reaction is complete, cool the mixture to room temperature.[2][10]

Acidify the reaction solution with 2 M dilute hydrochloric acid (10 ml).[2][10]

Extract the product with ethyl acetate (3 x 50 ml).[2][10]

Combine the organic phases and wash sequentially with saturated aqueous sodium

thiosulfate (10 ml) and saturated brine (10 ml).[2][10]

Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure.[2][10]

Purify the crude product by column chromatography to yield 2,3-dihydroxybenzaldehyde
as a yellow solid (87% yield).[2][10]

Purification Method:

The aldehyde can be further purified by crystallization from water.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?ID=C24677789&Mask=200
https://www.chemicalbook.com/synthesis/2-3-dihydroxybenzaldehyde.htm
https://www.benchchem.com/product/b126233#2-3-dihydroxybenzaldehyde-structure-and-iupac-name
https://www.benchchem.com/product/b126233#2-3-dihydroxybenzaldehyde-structure-and-iupac-name
https://www.benchchem.com/product/b126233#2-3-dihydroxybenzaldehyde-structure-and-iupac-name
https://www.benchchem.com/product/b126233#2-3-dihydroxybenzaldehyde-structure-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b126233?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126233?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

